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Compound of Interest

Compound Name: Carpropamid

Cat. No.: B013017 Get Quote

Application Notes and Protocols for the Analysis
of Carpropamid
For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for the analysis of the

fungicide Carpropamid in various matrices. The information compiled is intended to guide

researchers in establishing robust analytical methods for residue monitoring, environmental

fate studies, and quality control of Carpropamid-containing products.

Analytical Standards and Reference Materials
The accuracy of any quantitative analysis heavily relies on the quality of the analytical

standards used for calibration. For Carpropamid analysis, it is recommended to use certified

reference materials (CRMs) or analytical standards of high purity.

Several reputable suppliers offer Carpropamid analytical standards. When selecting a

standard, it is crucial to obtain a Certificate of Analysis (CoA) to verify its purity, identity, and the

uncertainty associated with the certified value.[1][2]

Table 1: Commercially Available Carpropamid Analytical Standards
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Supplier
Product
Name/Grade

Purity Format CAS Number

Sigma-Aldrich

PESTANAL®,

analytical

standard

Check Certificate

of Analysis
Neat 104030-54-8

AccuStandard

Certified

Reference

Material

Check Certificate

of Analysis

Solution (e.g., in

Acetonitrile)
104030-54-8[3]

LABSTANDARD

Certified

Reference

Material (CRM)

≥ 95% Neat 104030-54-8[4]

Analytical Methodologies
The choice of analytical methodology for Carpropamid determination depends on the sample

matrix, the required sensitivity, and the available instrumentation. High-Performance Liquid

Chromatography (HPLC) coupled with mass spectrometry (MS) or a Diode-Array Detector

(DAD) is a commonly employed technique. Gas Chromatography (GC) coupled with MS is also

a viable option.

Analysis of Carpropamid in Agricultural Commodities by
HPLC-DAD/MS
This protocol is based on a validated method for the determination of Carpropamid residues in

various agricultural products.[5][6]

2.1.1. Experimental Protocol

Sample Preparation (Extraction and Cleanup)

Homogenization: Homogenize a representative portion of the agricultural commodity (e.g.,

Korean cabbage, apple, brown rice, green pepper).

Extraction: Weigh 20 g of the homogenized sample into a centrifuge tube. Add 100 mL of

acetone and shake vigorously for 1 hour.
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Filtration: Filter the extract through a Büchner funnel with filter paper.

Liquid-Liquid Partitioning: Transfer the filtrate to a separatory funnel. Add 50 mL of saturated

sodium chloride solution and 50 mL of dichloromethane. Shake for 5 minutes and allow the

layers to separate. Collect the organic (lower) layer. Repeat the extraction of the aqueous

layer twice more with 50 mL of dichloromethane each time.

Drying: Combine the organic extracts and dry over anhydrous sodium sulfate.

Concentration: Evaporate the solvent to dryness using a rotary evaporator at a temperature

not exceeding 40°C.

Florisil Column Chromatography (Cleanup):

Prepare a Florisil solid-phase extraction (SPE) cartridge by pre-washing with 10 mL of n-

hexane.

Dissolve the residue from step 6 in a small volume of n-hexane and load it onto the

cartridge.

Elute the column with a suitable solvent mixture (e.g., a gradient of n-hexane and ethyl

acetate) to separate Carpropamid from matrix interferences.

Collect the fraction containing Carpropamid and evaporate to dryness.

Reconstitution: Reconstitute the final residue in a suitable volume of the mobile phase for

HPLC analysis.

Instrumental Analysis (HPLC-DAD/MS)

HPLC System: A standard HPLC system equipped with a pump, autosampler, and column

oven.

Column: A reversed-phase C8 or C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water is typically used.

Flow Rate: 1.0 mL/min.
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Column Temperature: 40°C.

Injection Volume: 10 µL.

Detection:

DAD: Monitor at 220 nm.[5][6]

MS: Use an electrospray ionization (ESI) source in positive ion mode. Monitor for the

protonated molecule [M+H]⁺ and characteristic fragment ions.

2.1.2. Method Validation Data

The following table summarizes typical validation parameters for this method.[5][6]

Table 2: Validation Data for HPLC-DAD/MS Analysis of Carpropamid in Agricultural

Commodities

Parameter Value

Instrumental Limit of Quantitation (ILOQ) 2 ng[5][6]

Method Limit of Quantitation (MLOQ) 0.02 mg/kg[5][6]

Mean Recoveries 84 - 112%[5][6]

Relative Standard Deviation (RSD) < 10%[5][6]

2.1.3. Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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